Cas no 121183-21-9 ((piperidin-4-yl)methyl 4-methylbenzene-1-sulfonate)

• Product Name: (piperidin-4-yl)methyl 4-methylbenzene-1-sulfonate
• CAS No: 121183-21-9
• MF: C₁₃H₁₉NO₃S
• MW: 269.359862565994
• MDL: MFCD34476540
• CID: 5630320
• PubChem ID: 19081872
• Update Time: 2025-06-08

(piperidin-4-yl)methyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 121183-21-9
• XJNLKUXJRBIBOK-UHFFFAOYSA-N
• 4-(4-methylphenylsulphonyloxymethyl)piperidine
• EN300-28283211
• (piperidin-4-yl)methyl 4-methylbenzene-1-sulfonate
• SCHEMBL7360511
• 4-Piperidinemethanol, 4-(4-methylbenzenesulfonate)

• MDL： MFCD34476540
• Inchi： 1S/C13H19NO3S/c1-11-2-4-13(5-3-11)18(15,16)17-10-12-6-8-14-9-7-12/h2-5,12,14H,6-10H2,1H3
• InChI Key： XJNLKUXJRBIBOK-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCC1CCNCC1

Computed Properties

• Exact Mass: 269.10856464g/mol
• Monoisotopic Mass: 269.10856464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 63.8Ų

Experimental Properties

• Density: 1.159±0.06 g/cm3(Predicted)
• Boiling Point: 413.3±18.0 °C(Predicted)
• pka: 10.20±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters

Additional information on (piperidin-4-yl)methyl 4-methylbenzene-1-sulfonate

Introduction to (piperidin-4-yl)methyl 4-methylbenzene-1-sulfonate (CAS No. 121183-21-9)

(piperidin-4-yl)methyl 4-methylbenzene-1-sulfonate, with the CAS number 121183-21-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to the class of sulfonates, which are widely recognized for their versatile applications in medicinal chemistry due to their ability to act as bioisosteres and improve the pharmacokinetic properties of active pharmaceutical ingredients (APIs). The unique structural features of this compound, particularly the presence of a piperidinyl moiety and a sulfonate group, make it a promising candidate for further investigation in various therapeutic areas.

The chemical structure of (piperidin-4-yl)methyl 4-methylbenzene-1-sulfonate consists of a benzene ring substituted with a methyl group at the 4-position and a sulfonate group at the 1-position. The piperidinyl group is attached to a methyl group, which further enhances its potential as a pharmacophore. This arrangement not only contributes to its solubility and stability but also influences its interactions with biological targets. The sulfonate group, in particular, is known for its ability to increase water solubility and improve oral bioavailability, making it an attractive feature for drug design.

In recent years, there has been growing interest in the development of novel sulfonamide derivatives as therapeutic agents. These compounds have shown promise in treating a wide range of diseases, including infectious diseases, cancer, and inflammatory conditions. The piperidin-4-yl)methyl 4-methylbenzene-1-sulfonate (CAS No. 121183-21-9) is being explored as a potential scaffold for the development of new drugs due to its unique structural properties and favorable pharmacokinetic profile.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Piperidine derivatives are well-known for their ability to cross the blood-brain barrier and interact with central nervous system (CNS) receptors. The presence of the piperidinyl group in (piperidin-4-yl)methyl 4-methylbenzene-1-sulfonate suggests that it may have similar properties, making it a valuable candidate for drugs targeting conditions such as Alzheimer's disease, Parkinson's disease, and depression. Recent studies have indicated that sulfonamides can modulate neurotransmitter activity, which could be exploited for therapeutic benefit.

Another area where this compound shows promise is in oncology. Sulfonamides have been used extensively in cancer therapy due to their ability to inhibit key enzymes involved in tumor growth and progression. The structural features of (piperidin-4-yl)methyl 4-methylbenzene-1-sulfonate may allow it to interact with target proteins in cancer cells, leading to inhibition of critical pathways such as angiogenesis and cell proliferation. Preliminary research suggests that derivatives of this compound may have potent antitumor activity, making it an exciting area for further investigation.

The synthesis of (piperidin-4-yl)methyl 4-methylbenzene-1-sulfonate involves several key steps that highlight its complexity and the expertise required for its production. The process typically begins with the reaction of piperidine with methyl benzenesulfonyl chloride to form the piperidinylmethyl sulfonate intermediate. This intermediate is then purified through recrystallization or column chromatography to obtain high-purity material. The synthesis requires careful control of reaction conditions to ensure optimal yield and purity, underscoring the importance of advanced chemical techniques in its production.

In terms of industrial applications, (piperidin-4-yl)methyl 4-methylbenzene-1-sulfonate has potential uses beyond pharmaceuticals. Its unique chemical properties make it suitable for use as an intermediate in the synthesis of other specialty chemicals and materials. For example, it could be used in the production of dyes, pigments, and polymers where sulfonate groups are desirable for improving solubility and stability.

The safety profile of (piperidin-4-yl)methyl 4-methylbenzene-1-sulfonate is another important consideration. While sulfonamides are generally well-tolerated, it is essential to conduct thorough toxicological studies to assess potential side effects before clinical use. Current research is focused on understanding how this compound interacts with biological systems at both the cellular and molecular levels. This information will be crucial for developing safe and effective therapeutic agents based on this scaffold.

In conclusion, (piperidin-4-yl)methyl 4-methylbenzene-1-sulfonate (CAS No. 121183-21-9) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive candidate for drugs targeting neurological disorders and cancer. Ongoing research aims to fully elucidate its biological activities and optimize its pharmacokinetic properties for clinical use. As our understanding of this compound grows, so too does its promise as a valuable tool in modern medicine.